3-(4-(5-(4-Fluorophenyl)furan-2-carbonothioyl)piperazin-1-yl)propanenitrile

• IUPAC Name: 3-[4-[5-(4-fluorophenyl)furan-2-carbothioyl]piperazin-1-yl]propanenitrile
• InChI: InChI=1S/C18H18FN3OS/c19-15-4-2-14(3-5-15)16-6-7-17(23-16)18(24)22-12-10-21(11-13-22)9-1-8-20/h2-7H,1,9-13H2
• InChI Key: PIEFIUMUNLDEQL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC#N)C(=S)C2=CC=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C18H18FN3OS
• Molecular Weight: 343.4 g/mol

Description

3-(4-(5-(4-Fluorophenyl)furan-2-carbonothioyl)piperazin-1-yl)propanenitrile, also known as FFC, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FFC is a piperazine derivative that has a unique chemical structure, which makes it a promising candidate for drug development.

Scientific Research Applications

Design, Synthesis, and Pharmacological Evaluation

Novel derivatives involving similar structural frameworks have been synthesized for pharmacological evaluation. For instance, Kumar et al. (2017) have synthesized a series of compounds starting from 2-acetylfuran for antidepressant and antianxiety activities. These compounds exhibited significant pharmacological activities in behavioral despair (forced swimming) tests and plus maze method for antianxiety on albino mice (J. Kumar et al., 2017).

Antimicrobial and Antiviral Activities

Reddy et al. (2013) synthesized urea and thiourea derivatives of piperazine doped with Febuxostat, evaluating their antiviral and antimicrobial activities. Certain derivatives showed promising antiviral and potent antimicrobial activities, indicating the potential of these compounds in developing new antimicrobial agents (R. C. Krishna Reddy et al., 2013).

Dual Action Antidepressant Drugs

Martínez et al. (2001) focused on synthesizing new classes of antidepressant drugs with dual activity at 5-HT1A serotonin receptors and serotonin transporter. Their compounds showed high nanomolar affinity, indicating a potent antidepressant effect with a new mechanism of action (J. Martínez et al., 2001).

Antimalarial Activity

A study by Mendoza et al. (2011) synthesized piperazine and pyrrolidine derivatives to evaluate their activity against Plasmodium falciparum. Their findings highlighted the importance of specific structural features for antiplasmodial activity, with several compounds showing promising results (A. Mendoza et al., 2011).

Antifungal and Herbicidal Activities

Wang et al. (2015) synthesized novel furan/thiophene and piperazine-containing compounds, demonstrating significant in vitro and in vivo fungicidal activity against several plant fungi. Some compounds also showed good herbicidal activity, indicating their potential as new agrochemicals (Baolei Wang et al., 2015).